8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-(3-bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C13H16BrNO2/c14-11-2-1-3-12(10-11)15-6-4-13(5-7-15)16-8-9-17-13/h1-3,10H,4-9H2
• InChI Key: KXKBUICXAPRWTO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C3=CC(=CC=C3)Br
• Molecular Formula: C13H16BrNO2
• Molecular Weight: 298.18 g/mol

Description

“8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane” is a chemical compound. The InChI code for this compound is 1S/C8H13BrO2/c9-7-1-3-8(4-2-7)10-5-6-11-8/h7H,1-6H2.

Molecular Structure Analysis

The compound contains a total of 35 bonds; 19 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 secondary amine (aliphatic), and 2 ethers (aliphatic).

Scientific Research Applications

Synthesis and Chemical Properties

A significant area of research involving 8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane focuses on its synthesis from commercially available reagents, highlighting its potential in the production of important biologically active compounds (Ogurtsov & Rakitin, 2020). Moreover, studies on the synthesis of optically active pheromones from a common chiral precursor demonstrate the compound's versatility in organic synthesis (Hungerbühler et al., 1980).

Application in Nonlinear Optical Devices

Research has also been conducted on the use of derivatives of 8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane in nonlinear optical devices. For instance, 8-(4'-Acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane was found to be a promising organic material for nonlinear optical devices due to its ability to generate second harmonic generation, demonstrating its utility in frequency doublers for laser diodes in the blue region (Kagawa et al., 1994).

Environmental Applications

The compound has also been applied in environmental contexts, such as the removal of water-soluble carcinogenic azo dyes and aromatic amines using a calix[4]arene-based polymer derived from 8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane. This demonstrates its potential in water purification and environmental remediation efforts (Akceylan et al., 2009).

Anticancer Activity

Furthermore, derivatives of 8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane have been synthesized and tested for their anticancer activity against various cancer cell lines, indicating the compound's potential in the development of new therapeutic agents (Flefel et al., 2017).

Safety and Hazards

The compound has a GHS07 pictogram and a warning signal word. The hazard statements are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary target of 8-(3-Bromophenyl)-1,4-dioxa-8-azaspiro[4.5]decane is the Fatty Acid-Binding Protein 4 (FABP4) . FABP4 is a lipid-binding protein that plays a crucial role in fatty acid uptake, transport, and metabolism .

Mode of Action

The compound interacts with FABP4 by binding to its active site, as evidenced by the crystal structure of human FABP4 in complex with this compound . The interaction between the compound and FABP4 can lead to changes in the protein’s function, potentially influencing lipid metabolism .

Biochemical Pathways

Given the role of fabp4 in lipid metabolism, it is plausible that the compound could influence pathways related to fatty acid uptake and transport .

Result of Action

Given its interaction with fabp4, it may influence lipid metabolism at the cellular level .